Cas no 1985-37-1 (1-Phenyl-2,3-naphthalenedicarboxylic Anhydride)

1-Phenyl-2,3-naphthalenedicarboxylic Anhydride structure
1985-37-1 structure
Product Name:1-Phenyl-2,3-naphthalenedicarboxylic Anhydride
CAS No:1985-37-1
MF:C18H10O3
MW:274.270205020905
CID:118268
PubChem ID:226666
Update Time:2025-04-18

1-Phenyl-2,3-naphthalenedicarboxylic Anhydride Chemical and Physical Properties

Names and Identifiers

    • Naphtho[2,3-c]furan-1,3-dione,4-phenyl-
    • 1-PHENYL-2 3-NAPHTHALENEDICARBOXYLIC
    • 1-Phenyl-2,3-naphthalenedicarboxylic anhydride
    • 1-Phenylnaphthalene-2,3-carboxylic acid anhydride
    • 1-phenyl-naphthalene-2,3-dicarboxylic acid anhydride
    • 1-phenylnaphthalene-2,3-dicarboxylic anhydride
    • 1-Phenyl-naphthalin-2,3-dicarbonsaeure-anhydrid
    • 456047_SIAL
    • 4-phenylnaphtho[2,3-c]furan-1,
    • 4-phenylnaphtho< 2,3-c> furan-1,3-dione
    • AC1L5EXF
    • AC1Q6MFE
    • AR-1G4428
    • CTK4E2548
    • NSC17350
    • DTXSID90280531
    • Naphtho[2,3-c]furan-1,3-dione, 4-phenyl-
    • XAA79363
    • 1-Phenyl-2,3-naphthalenedicarboxylic anhydride, 98%
    • starbld0001544
    • SCHEMBL1270411
    • AKOS015889581
    • 4-phenylnaphtho[2,3-c]furan-1,3-dione
    • 1985-37-1
    • 1-Phenyl-naphthalin-2,3-dicarbonsaure-anhydrid
    • LZQGZQKISQRHJH-UHFFFAOYSA-N
    • 4-phenylbenzo[f][2]benzofuran-1,3-dione
    • MFCD00030121
    • NSC-17350
    • 1-Phenyl-2,3-naphthalenedicarboxylic Anhydride
    • Inchi: 1S/C18H10O3/c19-17-14-10-12-8-4-5-9-13(12)15(16(14)18(20)21-17)11-6-2-1-3-7-11/h1-10H
    • InChI Key: LZQGZQKISQRHJH-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC3C=CC=CC=3C(C3C=CC=CC=3)=C2C1=O)=O

Computed Properties

  • Exact Mass: 274.063
  • Monoisotopic Mass: 274.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.2

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 259-262 °C(lit.)
  • PSA: 43.37
  • LogP: 3.81740
  • Solubility: Not determined

1-Phenyl-2,3-naphthalenedicarboxylic Anhydride Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Risk Phrases:36/37/38

1-Phenyl-2,3-naphthalenedicarboxylic Anhydride Pricemore >>

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1-Phenyl-2,3-naphthalenedicarboxylic Anhydride Related Literature

  • 1. 1-Phenylnaphthalene. Part VI. Action of Grignard reagents on 1-phenyl- and 7-methoxy-1-p-methoxyphenyl-2,3-naphthalene-dicarboxylic anhydrides
    F. G. Baddar,Sayed Sherif,Labib Ekladios,Abed El-Aziz Azab J. Chem. Soc. C 1967 506
  • 2. 1-Phenylnaphthalene. Part VI. Action of Grignard reagents on 1-phenyl- and 7-methoxy-1-p-methoxyphenyl-2,3-naphthalene-dicarboxylic anhydrides
    F. G. Baddar,Sayed Sherif,Labib Ekladios,Abed El-Aziz Azab J. Chem. Soc. C 1967 506
  • 3. 1-Phenylnaphthalene. Part VI. Action of Grignard reagents on 1-phenyl- and 7-methoxy-1-p-methoxyphenyl-2,3-naphthalene-dicarboxylic anhydrides
    F. G. Baddar,Sayed Sherif,Labib Ekladios,Abed El-Aziz Azab J. Chem. Soc. C 1967 506
  • 5. 17O n.m.r. spectroscopy as a novel tool for investigating β-turns in model peptides
    Nick Birlirakis,Ioannis P. Gerothanassis,Constantinos Sakarellos,Michel Marraud J. Chem. Soc. Chem. Commun. 1989 1122
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